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Compound of Interest

Compound Name: CM-407

Cat. No.: B1192531

Disclaimer: The chemical identifier "CM-407" is not a universally recognized standard. This
document provides disposal procedures for Poloxamer 407, a substance frequently used in
research and pharmaceutical development, which may be designated internally as CM-407. It
is crucial to confirm the chemical identity of your material by cross-referencing with the
manufacturer's Safety Data Sheet (SDS) before following these procedures.

This guide provides essential safety and logistical information for the proper disposal of
Poloxamer 407, ensuring the safety of laboratory personnel and compliance with environmental
regulations.

l. Immediate Safety and Handling Precautions

Poloxamer 407 is generally considered to be a non-hazardous material.[1][2] However, it is
imperative to handle all laboratory chemicals with appropriate care.

Personal Protective Equipment (PPE): Before handling Poloxamer 407, ensure that the
following personal protective equipment is worn:
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PPE Category Item Specification

Eye Protection Safety Glasses with side shields

Nitrile or other suitable

Hand Protection Gloves ) )
chemical-resistant gloves
Body Protection Lab Coat Standard laboratory coat
Use in a well-ventilated area. If
Respiratory Protection Not generally required dust is generated, a dust mask

is recommended.

In Case of Exposure:

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i o
upper and lower eyelids. Get medical attention if

irritation develops.

) Wash off with soap and plenty of water. Remove
Skin Contact ) )
contaminated clothing.

Do NOT induce vomiting. Wash out mouth with

Ingestion ) o
water. Get medical attention if you feel unwell.
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen.

Il. Logistical Disposal Plan

The disposal of Poloxamer 407 should always be in accordance with federal, state, and local
regulations.[3]

Step-by-Step Disposal Procedure:

e Unused Product (Solid):
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o For small quantities, the unused product in its original container can typically be disposed
of as non-hazardous solid waste.

o Itis best practice to consult your institution's environmental health and safety (EHS) office
for specific guidance.

o Do not mix with other waste.

o Spilled Solid Material:
o Wear appropriate PPE.

o For small spills, sweep up the material and place it in a designated, labeled, and sealed
container for disposal.[1]

o Avoid generating dust.
o Clean the spill area with water.
e Aqueous Solutions:
o Prevent solutions of Poloxamer 407 from entering drains or waterways.[4]

o Consult with your EHS office for guidance on the disposal of aqueous solutions.
Depending on the concentration and local regulations, it may require collection and
disposal as chemical waste.

lll. Experimental Protocols Cited

The information provided in this document is based on standard safety data sheets and does

not cite specific experimental protocols.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Poloxamer 407.
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Start: Poloxamer 407 Disposal

Identify Form of Waste
(Solid or Aqueous Solution)

Solid Waste

(Unused Product or Spill) AEEDLS SRl

Consult Institutional EHS
for Disposal Guidance

Small Spill?

No

Sweep up into a
labeled, sealed container

Dispose as Chemical Waste
(as per EHS direction)

Unused Product

Consult Institutional EHS
for Disposal Guidance

Dispose as Non-Hazardous
Solid Waste (if approved)

Click to download full resolution via product page

Caption: Disposal workflow for Poloxamer 407.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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